State-Dependent Channel Blockade
TC-N 1752 exhibits a pronounced state-dependent inhibition of Nav1.7. Against channels held at 20% inactivation, the IC50 is 170 nM, whereas against fully non-inactivated (resting) channels the IC50 rises to 3.6 µM [1]. This 21‑fold increase in potency on the inactivated state is a defining feature of its pharmacology and contrasts with state-independent pore blockers that show equal potency across channel states. Such state-dependence is critical for achieving analgesia at concentrations that minimize interference with normal neuronal firing [2].
| Evidence Dimension | Nav1.7 inhibitory potency as a function of channel inactivation state |
|---|---|
| Target Compound Data | IC50 = 170 nM (20% inactivated channels); IC50 = 3.6 µM (fully non-inactivated channels) |
| Comparator Or Baseline | State-independent inhibitors (e.g., classic pore blockers) typically show equivalent IC50 values across states; class-level inference, not a direct head-to-head comparator |
| Quantified Difference | 21‑fold higher potency on inactivated channels |
| Conditions | Human Nav1.7 expressed in HEK‑293 cells; whole‑cell voltage‑clamp electrophysiology |
Why This Matters
State-dependent inhibition allows analgesic efficacy at doses that spare normal neuronal function, reducing the risk of motor or cognitive side effects.
- [1] Bregman H, Berry L, Buchanan JL, et al. Identification of a potent, state-dependent inhibitor of Nav1.7 with oral efficacy in the formalin model of persistent pain. J Med Chem. 2011;54(13):4427-45. View Source
- [2] Matson DJ, Hamamoto DT, Bregman H, et al. Inhibition of inactive states of tetrodotoxin-sensitive sodium channels reduces spontaneous firing of C-fiber nociceptors and produces analgesia in formalin and complete Freund's adjuvant models of pain. PLoS One. 2015;10(9):e0138140. View Source
